molecular formula C8H5BrN2 B1282205 1-Bromo-2,7-naphthyridine CAS No. 86278-61-7

1-Bromo-2,7-naphthyridine

Cat. No. B1282205
CAS RN: 86278-61-7
M. Wt: 209.04 g/mol
InChI Key: XBFXXISYRBBBJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Bromo-2,7-naphthyridine is a brominated naphthyridine derivative, a class of compounds that have garnered interest due to their potential applications in various fields, including medicinal chemistry and materials science. The presence of the bromine atom on the naphthyridine core provides a reactive site for further chemical modifications, making these compounds versatile intermediates in organic synthesis.

Synthesis Analysis

The synthesis of benzo[c]-2,7-naphthyridine derivatives, which are closely related to 1-bromo-2,7-naphthyridine, has been achieved through palladium-catalyzed coupling reactions. Specifically, the cross-coupling of pyridine methylstannanes with ortho bromoacetanilides in the presence of copper(II) oxide has been reported to yield these compounds in fair to excellent yields . Another approach to synthesizing benzo[f]-1,7-naphthyridines involves the monobromination of methyl groups followed by oxidation and cyclization reactions . Additionally, the synthesis of 6-methoxy-1,2,3,4-tetrahydro-[2,7]-naphthyridine has been described, which involves lithiation, formylation, and reductive amination steps .

Molecular Structure Analysis

The molecular structure of bromo-naphthyridines has been studied using various spectroscopic techniques. For instance, the electronic structure of bromo derivatives of isomeric benzo[h]naphthyridines has been investigated using SCF CI PPP methods, which include calculations of wave number, oscillator strength values, and dipole moments . These studies provide insights into the electronic properties of bromo-naphthyridines, which are essential for understanding their reactivity and potential applications.

Chemical Reactions Analysis

The reactivity of bromo-naphthyridines has been explored in several studies. For example, the amination of 3-bromo-1,7-naphthyridine with potassium amide in liquid ammonia has been shown to yield amino-naphthyridines, with the reaction proceeding via the intermediacy of a didehydro-naphthyridine . Similarly, the amination of halogeno-2,7-naphthyridines has been demonstrated to proceed via an SN(AE)ipso substitution mechanism . The reaction of 3-bromo-2-ethoxy-1,5-naphthyridine with potassium amide has also been reinvestigated, leading to the formation of amino derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of bromo-naphthyridines are influenced by the presence of the bromine atom and the naphthyridine core. The bromination of thieno[c]-fused 1,5-naphthyridines has been studied, revealing regioselective bromination and the formation of dibromo derivatives under certain conditions . The ultraviolet spectra of bromo benzo[h]naphthyridines have been compared with those of unsubstituted compounds, providing valuable information about the effect of bromination on the optical properties of these molecules .

Scientific Research Applications

Copper-Catalyzed Amination

1-Bromo-2,7-naphthyridine has been utilized in copper-catalyzed amination reactions. Anderson et al. (2010) reported the copper-catalyzed amination of amido-bromo-1,8-naphthyridines using Cu2O and aqueous ammonia at room temperature. This method provided an alternative route to 2,7-diamido-1,8-naphthyridines, demonstrating the potential of 1-bromo-2,7-naphthyridine in organic synthesis (Anderson et al., 2010).

Amination of Halogeno-Naphthyridines

Haak and Plas (2010) explored the amination of 1-halogeno-2,7-naphthyridines, providing insights into the chemical behavior and reactivity of these compounds, including 1-bromo-2,7-naphthyridine. They investigated the reaction mechanisms, offering valuable information for chemical synthesis (Haak & Plas, 2010).

Synthesis of Tetrahydro-Naphthyridines

Zlatoidský and Gabos (2009) described a synthesis method for tetrahydro-naphthyridines, where 1-bromo-2,7-naphthyridine derivatives played a crucial role. Their work highlights the versatility of these compounds in creating complex organic structures (Zlatoidský & Gabos, 2009).

Homolytic Substitution in Organic Synthesis

Plodek et al. (2012) investigated the regioselective homolytic substitution of benzo[c][2,7]naphthyridines, a related compound to 1-bromo-2,7-naphthyridine. Their research provided insights into the substitution reactions essential for the synthesis of complex organic molecules, potentially applicable to 1-bromo-2,7-naphthyridine derivatives (Plodek et al., 2012).

Future Directions

The future directions in the study of naphthyridine derivatives like 1-Bromo-2,7-naphthyridine could involve the development of more ecofriendly, safe, and atom-economical approaches for their synthesis . Additionally, further exploration of their biological activities could lead to the discovery of new therapeutic applications .

properties

IUPAC Name

1-bromo-2,7-naphthyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5BrN2/c9-8-7-5-10-3-1-6(7)2-4-11-8/h1-5H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XBFXXISYRBBBJF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=CC2=C1C=CN=C2Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5BrN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20517625
Record name 1-Bromo-2,7-naphthyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20517625
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

209.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Bromo-2,7-naphthyridine

CAS RN

86278-61-7
Record name 1-Bromo-2,7-naphthyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20517625
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-bromo-2,7-naphthyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Bromo-2,7-naphthyridine
Reactant of Route 2
Reactant of Route 2
1-Bromo-2,7-naphthyridine
Reactant of Route 3
Reactant of Route 3
1-Bromo-2,7-naphthyridine
Reactant of Route 4
Reactant of Route 4
1-Bromo-2,7-naphthyridine
Reactant of Route 5
1-Bromo-2,7-naphthyridine
Reactant of Route 6
1-Bromo-2,7-naphthyridine

Q & A

Q1: What role does 1-bromo-2,7-naphthyridine play in the synthesis of sampangine and ascididemin-type pyridoacridines?

A1: 1-Bromo-2,7-naphthyridine serves as the foundational building block upon which the core structure of these alkaloids is constructed []. The bromine atom acts as a handle for further modifications, specifically Suzuki or Negishi cross-coupling reactions. These reactions introduce a ring A scaffold bearing an ester moiety, which is crucial for the final cyclization step to form the desired alkaloid structure [].

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.